Cas no 497063-50-0 (6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine)

• Product Name: 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine
• CAS No: 497063-50-0
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 5910493
• PubChem ID: 5150911
• Update Time: 2025-08-05

6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(2,5-dimethylphenoxy)-5-nitro-
• 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine
• SR-01000570895-1
• Oprea1_371992
• AB00545198-02
• AKOS019432780
• SMR000236083
• F0543-0322
• CHEMBL1362802
• MLS000723156
• SR-01000570895
• HMS2584C16
• 497063-50-0

• Inchi： 1S/C12H12N4O3/c1-7-3-4-8(2)9(5-7)19-12-10(16(17)18)11(13)14-6-15-12/h3-6H,1-2H3,(H2,13,14,15)
• InChI Key： OYHBPHWBJAFIJX-UHFFFAOYSA-N
• SMILES： C1=NC(OC2=CC(C)=CC=C2C)=C([N+]([O-])=O)C(N)=N1

Computed Properties

• Exact Mass: 260.09094026g/mol
• Monoisotopic Mass: 260.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 420.0±45.0 °C(Predicted)
• pka: 0.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine

Introduction to 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine (CAS No. 497063-50-0)

6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine, also known by its CAS number 497063-50-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine features a pyrimidine core with a nitro group at the 5-position and a 2,5-dimethylphenoxy substituent at the 6-position. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development.

Recent research has focused on the potential of 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine as an antiviral agent. Studies have shown that this compound exhibits potent inhibitory activity against various viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the disruption of viral replication processes, making it a promising lead for the development of new antiviral therapies.

In addition to its antiviral properties, 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The specific molecular targets and pathways involved in these effects are still under investigation, but preliminary data suggest that the compound may modulate key signaling pathways involved in cell proliferation and survival.

The synthesis of 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 2,5-dimethylphenol with a suitable pyrimidine derivative followed by nitration at the 5-position. The optimization of these synthetic steps is crucial for achieving high yields and purity, which are essential for both research and potential commercial applications.

The physicochemical properties of 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine, such as solubility and stability, have been extensively characterized. These properties are important for understanding the compound's behavior in biological systems and for optimizing its formulation for drug delivery. For instance, the solubility profile can influence the bioavailability and pharmacokinetics of the compound, which are critical factors in drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. However, further studies are needed to fully assess its therapeutic potential and to identify any potential side effects or contraindications.

In conclusion, 6-(2,5-dimethylphenoxy)-5-nitropyrimidin-4-amine (CAS No. 497063-50-0) is a promising compound with diverse biological activities that warrant further investigation. Its potential as an antiviral and anticancer agent makes it a valuable target for drug development. Ongoing research and clinical trials will continue to elucidate its mechanisms of action and therapeutic applications, contributing to advancements in medicinal chemistry and pharmaceutical science.